Cas no 4641-57-0 (1-Phenyl-2-pyrrolidone)

1-Phenyl-2-pyrrolidone is a heterocyclic organic compound featuring a phenyl group attached to the 2-position of a pyrrolidone ring. This structure imparts unique solubility and stability properties, making it valuable as a high-boiling polar aprotic solvent in organic synthesis and industrial applications. Its low volatility and high thermal stability are advantageous for reactions requiring elevated temperatures. Additionally, 1-Phenyl-2-pyrrolidone exhibits good compatibility with a range of polymers and resins, enhancing its utility in coatings and adhesives. The compound’s ability to dissolve both polar and non-polar substances further broadens its applicability in pharmaceutical intermediates and specialty chemical formulations.
1-Phenyl-2-pyrrolidone structure
1-Phenyl-2-pyrrolidone structure
Product Name:1-Phenyl-2-pyrrolidone
CAS No:4641-57-0
MF:C10H11NO
MW:161.200442552567
MDL:MFCD00003192
CID:45223
PubChem ID:87574548
Update Time:2025-06-06

1-Phenyl-2-pyrrolidone Chemical and Physical Properties

Names and Identifiers

    • 1-Phenylpyrrolidin-2-one
    • Phenylpyrrolidone
    • N-Phenylbutyrolactam~N-Phenyl-2-pyrrolidone
    • 1-Phenyl-2-pyrrolidone
    • 1-Phenyl-2-pyrrolidinone
    • 1-Phenyl-2-pyrrolido
    • 1-phenyl-azacyclopentan-2-one
    • N-(phenyl)-2-pyrrolidinone
    • N-PHENYL PYRROLIDONE
    • N-Phenyl-2-pyrrolidone
    • N-Phenylbutyrolactam
    • N-Phenylbutyrolactame
    • N-phenyl-pyrrolidin-2-one
    • N-phenylpyrrolidinone
    • 2-Pyrrolidinone, 1-phenyl-
    • N-Phenyl-2-pyrrolidinone
    • 1-Phenyl-pyrrolidin-2-one
    • JMVIVASFFKKFQK-UHFFFAOYSA-N
    • NSC25325
    • PubChem23691
    • Maybridge3_004960
    • KSC490E5R
    • 1-phenyl-azacyclopentan-2-
    • NSC-25325
    • NS00031605
    • FT-0608238
    • SY020012
    • AC1348
    • IDI1_016347
    • DTXSID60196837
    • Z55670889
    • HY-W103463
    • MFCD00003192
    • CS-0156105
    • AKOS001027146
    • UNII-V8JL6C4DFL
    • W-106093
    • 4641-57-0
    • FS-2711
    • InChI=1/C10H11NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H
    • HMS1445B10
    • EN300-16412
    • NSC 25325
    • 1-Phenyl-2-pyrrolidinone, 99%
    • P0319
    • V8JL6C4DFL
    • CHEMBL97990
    • A827046
    • SCHEMBL136476
    • EINECS 225-069-6
    • DTXCID00119328
    • DB-019333
    • 1-Phenyl-2-pyrrolidinone; N-Phenyl-2-pyrrolidinone; N-Phenyl-2-pyrrolidone; N-Phenylbutyrolactam; NSC 25325;
    • STK261354
    • MDL: MFCD00003192
    • Inchi: 1S/C10H11NO/c12-10-7-4-8-11(10)9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2
    • InChI Key: JMVIVASFFKKFQK-UHFFFAOYSA-N
    • SMILES: O=C1CCCN1C1C=CC=CC=1
    • BRN: 130685

Computed Properties

  • Exact Mass: 161.08400
  • Monoisotopic Mass: 161.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.3
  • Topological Polar Surface Area: 20.3

Experimental Properties

  • Color/Form: White solid
  • Density: 1.0840 (rough estimate)
  • Melting Point: 66.0 to 70.0 deg-C
  • Boiling Point: 123 °C/0.2 mmHg(lit.)
  • Flash Point: 123°C/0.2mm
  • Refractive Index: 1.5200 (estimate)
  • Water Partition Coefficient: Soluble in chloroform and ethyl Acetate. Insoluble in water.
  • PSA: 20.31000
  • LogP: 1.87840
  • Solubility: Uncertain

1-Phenyl-2-pyrrolidone Security Information

1-Phenyl-2-pyrrolidone Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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1-Phenyl-2-pyrrolidone Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:4641-57-0)1-Phenyl-2-pyrrolidone
Order Number:A827046
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 05:25
Price ($):291.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:4641-57-0)1-Phenyl-2-pyrrolidinone
Order Number:sfd12316
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:36
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:4641-57-0)1-Phenyl-2-pyrrolidone
A827046
Purity:99%
Quantity:500g
Price ($):291.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:4641-57-0)1-Phenyl-2-pyrrolidinone
sfd12316
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email